Cas no 24170-23-8 (Benzoyl chloride, 4-(acetylamino)-3-nitro-)

• Product Name: Benzoyl chloride, 4-(acetylamino)-3-nitro-
• CAS No: 24170-23-8
• MF: C₉H₇ClN₂O₄
• MW: 242.615881204605
• CID: 1416617
• PubChem ID: 13354056
• Update Time: 2025-04-20

Benzoyl chloride, 4-(acetylamino)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(acetylamino)-3-nitro-
• 4-acetamido-3-nitrobenzoyl chloride
• DTXSID80538033
• FUYWAPHRTZJWDN-UHFFFAOYSA-N
• 24170-23-8
• SCHEMBL3620745

• Inchi： 1S/C9H7ClN2O4/c1-5(13)11-7-3-2-6(9(10)14)4-8(7)12(15)16/h2-4H,1H3,(H,11,13)
• InChI Key： FUYWAPHRTZJWDN-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1)[N+](=O)[O-])NC(C)=O)=O

Computed Properties

• Exact Mass: 242.00951
• Monoisotopic Mass: 242.0094344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 89.31